Isoproterenol sulfate anhydrous

• CAS No.: 299-95-6
• Product Name: Isoproterenol sulfate anhydrous
• Molecular Formula: C22H36N2O10S
• Molecular Weight: 520.6 g/mol
• IUPAC Name: 4-[1-hydroxy-2-(propan-2-ylamino)ethyl]benzene-1,2-diol;sulfuric acid
• Standard InChI: InChI=1S/2C11H17NO3.H2O4S/c2*1-7(2)12-6-11(15)8-3-4-9(13)10(14)5-8;1-5(2,3)4/h2*3-5,7,11-15H,6H2,1-2H3;(H2,1,2,3,4)
• Standard InChIKey: ZOLBALGTFCCTJF-UHFFFAOYSA-N
• SMILES: CC(C)NCC(C1=CC(=C(C=C1)O)O)O.CC(C)NCC(C1=CC(=C(C=C1)O)O)O.OS(=O)(=O)O
• Canonical SMILES: CC(C)NCC(C1=CC(=C(C=C1)O)O)O.CC(C)NCC(C1=CC(=C(C=C1)O)O)O.OS(=O)(=O)O
• Appearance: Solid powder
• Description: Isoproterenol Sulfate is the sulfate salt form of isoproterenol, a beta-adrenergic receptor agonist with bronchodilator activity. Isoproterenol binds to beta-2 adrenergic receptors in bronchial smooth muscle, thereby activating intracellular adenyl cyclase, an enzyme that catalyzes the conversion of adenosine triphosphate (ATP) to cyclic-3',5'-adenosine monophosphate (cAMP). Increased cAMP levels cause relaxation of bronchial smooth muscle, relieve bronchospasms, improve mucociliary clearance and inhibit the release of mediators of immediate hypersensitivity from cells, especially from mast cells.; Isopropyl analog of EPINEPHRINE; beta-sympathomimetic that acts on the heart, bronchi, skeletal muscle, alimentary tract, etc. It is used mainly as bronchodilator and heart stimulant.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-(1-Hydroxy-2-((1-methylethyl)amino)ethyl)-1,2-benzenediol; Euspiran; Hydrochloride, Isoproterenol; Isadrin; Isadrine; Isoprenaline; Isopropyl Noradrenaline; Isopropylarterenol; Isopropylnoradrenaline; Isopropylnorepinephrine; Isoproterenol; Isoproterenol Hydrochloride; Isoproterenol Sulfate; Isuprel; Izadrin; Noradrenaline, Isopropyl; Norisodrine; Novodrin; Sulfate, Isoproterenol
• Reference: 1: Ziaee M, Khorrami A, Ebrahimi M, Nourafcan H, Amiraslanzadeh M, Rameshrad M, Garjani M, Garjani A. Cardioprotective Effects of Essential Oil of Lavandula angustifolia on Isoproterenol-induced Acute Myocardial Infarction in Rat. Iran J Pharm Res. 2015 Winter;14(1):279-89. PubMed PMID: 25561934; PubMed Central PMCID: PMC4277641.
• PubChem Compound: 8239
• Last Modified: Nov 11 2021